Cas no 746-47-4 (9-Fluoren-9-ylidenefluorene)

• Product Name: 9-Fluoren-9-ylidenefluorene
• CAS No: 746-47-4
• MF: C₂₆H₁₆
• MW: 328.405246734619
• MDL: MFCD00058940
• CID: 563269
• PubChem ID: 87564250
• Update Time: 2025-05-20

9-Fluoren-9-ylidenefluorene Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene,9-(9H-fluoren-9-ylidene)-
• 9,9'-Bifluorenylidene
• 9,9-Bifluorenylidene1000µg
• 9,9'-Difluorenylidene
• 746-47-4
• NVMYRXGXUBZAIU-UHFFFAOYSA-
• Dibiphenyleneethene
• 9,9-Bifluorenylidene
• DTXSID30225567
• B1318
• Tetrabenzfulvalene
• NSC12425
• T71294
• Diphenyleneethylene
• MFCD00058940
• Bis[fluorenylidene]
• NSC 16079
• 9,9'-Bifluorenylidene, 98%
• FT-0761442
• 1,2-Bis(biphenylene)ethylene
• NSC-12425
• NSC 12425
• NSC16079
• Bifluorenylidene
• .DELTA.9,9'-Bifluorene
• Dibiphenyleneethylene
• 9H-Fluorene, 9-(9H-fluoren-9-ylidene)-
• 9,9'-BIFLUORENYLIDENE PICRATE
• 9-fluoren-9-ylidenefluorene
• NSC-16079
• Difluorenylidene
• AKOS015840833
• Bisfluorenylidene
• Bis-diphenylA currencythylen
• InChI=1/C26H16/c1-5-13-21-17(9-1)18-10-2-6-14-22(18)25(21)26-23-15-7-3-11-19(23)20-12-4-8-16-24(20)26/h1-16H
• 9-(9H-fluoren-9-ylidene)-9H-fluorene
• DB-242983
• 9-Fluoren-9-ylidenefluorene

• MDL： MFCD00058940
• Inchi： 1S/C26H16/c1-5-13-21-17(9-1)18-10-2-6-14-22(18)25(21)26-23-15-7-3-11-19(23)20-12-4-8-16-24(20)26/h1-16H
• InChI Key： NVMYRXGXUBZAIU-UHFFFAOYSA-N
• SMILES： C1(/C2C=CC=CC=2C2=CC=CC=C/12)=C1/C2C=CC=CC=2C2=CC=CC=C/12

Computed Properties

• Exact Mass: 328.12500
• Monoisotopic Mass: 328.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.1692 (estimate)
• Melting Point: 185.0 to 189.0 deg-C
• Boiling Point: 401.15°C (rough estimate)
• Flash Point: 252.4°C
• Refractive Index: 1.8430 (estimate)
• PSA: 0.00000
• LogP: 6.65480
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9-Fluoren-9-ylidenefluorene

Introduction to 9-Fluoren-9-ylidenefluorene (CAS No. 746-47-4)

9-Fluoren-9-ylidenefluorene, with the chemical identifier CAS No. 746-47-4, is a compound of significant interest in the field of organic chemistry and materials science. This molecule, characterized by its rigid fluorene core and a conjugated system extending through a central double bond, has garnered attention for its unique photophysical properties and potential applications in optoelectronic devices. The structure of 9-Fluoren-9-ylidenefluorene consists of two fluorene units connected by a methylene bridge, with the central carbon atom forming a highly conjugated system, making it an excellent candidate for studies involving fluorescence, phosphorescence, and energy transfer mechanisms.

The compound's molecular framework is highly symmetric, which contributes to its exceptional thermal stability and luminescent efficiency. These attributes have positioned 9-Fluoren-9-ylidenefluorene as a key material in the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced optoelectronic technologies. Recent research has highlighted its role in enhancing the performance of light-emitting materials by improving charge transport properties and suppressing exciton quenching.

In the realm of OLED technology, 9-Fluoren-9-ylidenefluorene has been investigated for its ability to serve as an emissive layer in multilayer devices. Studies have demonstrated that incorporating this compound into OLED architectures can lead to higher external quantum efficiencies and longer operational lifespans. The rigid structure of 9-Fluoren-9-ylidenefluorene minimizes structural relaxation upon excitation, thereby maintaining high radiative decay rates and improving overall device performance.

Moreover, the conjugated system in 9-Fluoren-9-ylidenefluorene allows for efficient energy transfer processes, making it suitable for applications in Förster resonance energy transfer (FRET) systems and upconversion materials. These applications are particularly relevant in bioimaging and sensing technologies, where precise control over energy transfer dynamics is crucial for detecting biological targets with high sensitivity.

Recent advancements in synthetic methodologies have enabled the production of 9-Fluoren-9-ylidenefluorene with high purity and yield, facilitating further exploration of its applications. Researchers have also explored derivatives of this compound, modifying side chains or introducing functional groups to tailor specific properties such as solubility, thermal stability, and luminescence wavelength. These modifications have expanded the potential uses of 9-Fluoren-9-ylidenefluorene beyond traditional optoelectronic applications into fields like organic synthesis and catalysis.

The photophysical properties of 9-Fluoren-9-ylidenefluorene have been extensively studied to understand its behavior under various conditions. Time-resolved spectroscopy techniques have revealed that the compound exhibits both fluorescence and phosphorescence, depending on the environment. This dual emission capability makes it attractive for applications requiring tunable emission wavelengths or for use in ratiometric sensing systems.

In conclusion, 9-Fluoren-9-ylidenefluorene (CAS No. 746-47-4) represents a versatile and highly functional compound with broad applicability in modern chemistry and materials science. Its unique structural features and photophysical properties continue to drive innovation in optoelectronic devices, bioimaging technologies, and advanced material systems. As research progresses, further exploration of this compound's potential will undoubtedly lead to new breakthroughs and applications.